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Compound of Interest

Compound Name: Isobutyl oleate

Cat. No.: B156041

An In-depth Technical Guide to the Physical Properties of Isobutyl Oleate

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of excipients like isobutyl oleate is paramount for
formulation, processing, and quality control. Isobutyl oleate ((Z)-9-Octadecenoic acid, 2-
methylpropyl ester), a fatty acid ester, serves various functions, including as a solvent and
emollient. This guide provides a detailed overview of its key physical properties—boiling point
and density—supported by experimental methodologies and conceptual diagrams.

Physical Properties of Isobutyl Oleate

The boiling point and density are critical parameters for the handling, processing, and
purification of isobutyl oleate. The available data is summarized below.

Physical Property Value Conditions
Boiling Point 222-226 °C at 12-13 Torr[1]
4112 °C at 760 mmHg (1 atm)[2][3][4]

[5]
Density 0.86 g/cm?3 at 20 °C[1][6]
0.87 g/cm?3 Not specified[2][4][5]
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Experimental Protocols for Property Determination

While the original experimental records for isobutyl oleate are not readily available, the
following sections describe standard methodologies for determining the boiling point and
density of long-chain fatty acid esters.

Boiling Point Determination: Thermogravimetric
Analysis (TGA)

A modern technique for determining the normal boiling point of substances with low volatility,
such as fatty acid esters, is Thermogravimetric Analysis (TGA).[1] This method measures the
change in mass of a sample as a function of temperature in a controlled atmosphere.

Methodology:

Sample Preparation: A small, precise amount of the isobutyl oleate sample is placed into a
TGA crucible.

 Instrumentation: The TGA instrument is programmed to heat the sample at a constant rate
under a controlled nitrogen atmosphere.

o Data Acquisition: The instrument records the sample's mass as the temperature increases.
The temperature at which a significant and rapid mass loss occurs, corresponding to the
vaporization of the liquid, is correlated to its boiling point.

o Pressure Correction: If the experiment is not conducted at standard atmospheric pressure
(760 mmHg), a pressure correction, such as the Sydney-Young equation, may be applied to
normalize the boiling point.[1]

Density Determination: Pychometer Method

The density of a liquid can be accurately determined using a pycnometer, a flask with a
precisely known volume. This method is based on measuring the mass of the liquid that fills
this known volume.

Methodology:
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o Calibration: The mass of the clean, dry, and empty pycnometer is accurately measured. It is
then filled with a reference liquid of known density (e.g., deionized water) at a controlled
temperature, and its mass is measured again. The difference in mass allows for the precise
calculation of the pycnometer's internal volume.

o Sample Measurement: The pycnometer is emptied, dried, and then filled with isobutyl
oleate at the same controlled temperature.

o Mass Determination: The mass of the pycnometer filled with isobutyl oleate is measured.

» Density Calculation: The mass of the isobutyl oleate is determined by subtracting the mass
of the empty pycnometer. The density is then calculated by dividing the mass of the isobutyl
oleate by the calibrated volume of the pycnometer.

Visualizations
Conceptual Relationships

The physical properties of an ester like isobutyl oleate are directly influenced by its molecular
structure. The following diagram illustrates these relationships.
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Molecular Structure of Isobutyl Oleate

Oleic Acid Moiety Isobutanol Moiety
| (Long Hydrocarbon Chain) (Branched Alkyl Group)
7 T

Increases van der Waals forces@ong chain influences Wranchmg slightly lowers boiling point

compared to straight-chain isomer

P

High Boiling Point

ical Properties

Density < 1 g/lcm3

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Weigh empty,
clean, dry pycnometer (m1)

l

Fill with deionized water
at constant temperature

l

Weigh pycnometer
with water (m2)

l

Calculate pycnometer volume:
V =(m2-ml)/p_water

l

Empty and dry
the pycnometer

l

Fill with Isobutyl Oleate
at same temperature

l

Weigh pycnometer
with sample (m3)

l

Calculate sample density:
p_sample=(m3-ml)/V

l
D

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b156041?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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